3,5-dimethyl-6-[3-oxo-3-(4-thiomorpholinyl)propyl]-7H-furo[3,2-g]chromen-7-one
CAS No.:
Cat. No.: VC9688541
Molecular Formula: C20H21NO4S
Molecular Weight: 371.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C20H21NO4S |
|---|---|
| Molecular Weight | 371.5 g/mol |
| IUPAC Name | 3,5-dimethyl-6-(3-oxo-3-thiomorpholin-4-ylpropyl)furo[3,2-g]chromen-7-one |
| Standard InChI | InChI=1S/C20H21NO4S/c1-12-11-24-17-10-18-16(9-15(12)17)13(2)14(20(23)25-18)3-4-19(22)21-5-7-26-8-6-21/h9-11H,3-8H2,1-2H3 |
| Standard InChI Key | ZHKYHDCJGMORGE-UHFFFAOYSA-N |
| SMILES | CC1=COC2=CC3=C(C=C12)C(=C(C(=O)O3)CCC(=O)N4CCSCC4)C |
| Canonical SMILES | CC1=COC2=CC3=C(C=C12)C(=C(C(=O)O3)CCC(=O)N4CCSCC4)C |
Introduction
Synthesis and Characterization
The synthesis of 3,5-dimethyl-6-[3-oxo-3-(4-thiomorpholinyl)propyl]-7H-furo[3,2-g]chromen-7-one would likely follow similar routes used for other chromenones, involving careful control of reaction conditions such as temperature and pH to ensure high yields and purity. Characterization techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure of the synthesized compound.
Biological Activities
While specific data on this compound is scarce, related chromenones have been studied for their anti-inflammatory, antioxidant, and anticancer properties. The mechanism of action typically involves interaction with biological targets such as enzymes or receptors, though further studies are needed to elucidate specific interactions for this compound.
Comparison with Related Compounds
| Compound | Molecular Weight | Biological Activity | Potential Applications |
|---|---|---|---|
| 2,3,5,9-Tetramethyl-6-[3-oxo-3-(4-thiomorpholinyl)propyl]-7H-furo[3,2-g]chromen-7-one | Approximately 321.48 g/mol | Anti-inflammatory, antioxidant, anticancer | Pharmaceuticals for inflammation, oxidative stress, cancer |
| 3,5-Dimethyl-6-[3-oxo-3-(4-thiomorpholinyl)propyl]-7H-furo[3,2-g]chromen-7-one | Not specified, likely lower than 321.48 g/mol | Potential anti-inflammatory, antioxidant, anticancer | Pharmaceuticals for inflammation, oxidative stress, cancer |
| (S)-8,8-Dimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-7-yl 3-methyl-2-butenoate | 328.4 g/mol | Not specified | Potential pharmaceutical applications |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume